Cas no 1568152-72-6 ((1S)-2-Amino-1-(2,5-difluorophenyl)ethan-1-ol)

• Product Name: (1S)-2-Amino-1-(2,5-difluorophenyl)ethan-1-ol
• CAS No: 1568152-72-6
• MF: C₈H₉F₂NO
• MW: 173.159969091415
• CID: 5705596
• PubChem ID: 83001746
• Update Time: 2023-10-17

(1S)-2-Amino-1-(2,5-difluorophenyl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1S)-2-amino-1-(2,5-difluorophenyl)ethan-1-ol
• EN300-1147136
• 1568152-72-6
• AKOS021321771
• Benzenemethanol, α-(aminomethyl)-2,5-difluoro-, (αS)-
• (1S)-2-Amino-1-(2,5-difluorophenyl)ethan-1-ol

• Inchi： 1S/C8H9F2NO/c9-5-1-2-7(10)6(3-5)8(12)4-11/h1-3,8,12H,4,11H2/t8-/m1/s1
• InChI Key： UDCMGTBJSZKHID-MRVPVSSYSA-N
• SMILES： FC1C=CC(=CC=1[C@@H](CN)O)F

Computed Properties

• Exact Mass: 173.06522023g/mol
• Monoisotopic Mass: 173.06522023g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 145
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 46.2Ų

Experimental Properties

• Density: 1.305±0.06 g/cm3(Predicted)
• Boiling Point: 284.6±35.0 °C(Predicted)
• pka: 11.29±0.35(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes